Cas no 90923-51-6 (5-(Ethylsulfamoyl)benzene-1,3-dicarboxylic acid)

• Product Name: 5-(Ethylsulfamoyl)benzene-1,3-dicarboxylic acid
• CAS No: 90923-51-6
• MF: C₁₀H₁₁NO₆S
• MW: 273.26244187355
• CID: 2626624
• PubChem ID: 257553
• Update Time: 2025-04-21

5-(Ethylsulfamoyl)benzene-1,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 90923-51-6
• DTXSID50920062
• NSC85660
• SCHEMBL13451131
• NSC-85660
• 5-(ethylsulfamoyl)benzene-1,3-dicarboxylic acid
• 5-(Ethylsulfamoyl)benzene-1,3-dicarboxylic acid

• Inchi： 1S/C10H11NO6S/c1-2-11-18(16,17)8-4-6(9(12)13)3-7(5-8)10(14)15/h3-5,11H,2H2,1H3,(H,12,13)(H,14,15)
• InChI Key： CXKNEFNHRUCBAY-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=O)O)C=C(C(=O)O)C=1)(NCC)(=O)=O

Computed Properties

• Exact Mass: 273.031
• Monoisotopic Mass: 273.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.504
• Boiling Point: 561°C at 760 mmHg
• Flash Point: 293.1°C
• Refractive Index: 1.587
• PSA: 129.15000
• LogP: 1.85290